Cas no 2227755-19-1 (rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate)

• Product Name: rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate
• CAS No: 2227755-19-1
• MF: C₁₅H₁₈BrNO₂
• MW: 324.212923526764
• CID: 5223216
• Update Time: 2025-06-13

rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

• Inchi： 1S/C15H18BrNO2/c16-9-12-8-13-6-7-14(12)17(13)15(18)19-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2/t12-,13+,14-/m0/s1
• InChI Key： RCMWGXISMDABBX-MJBXVCDLSA-N
• SMILES： [C@]12([H])N(C(OCC3=CC=CC=C3)=O)[C@]([H])(CC1)C[C@H]2CBr

Additional information on rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate

Comprehensive Overview of rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2227755-19-1)

The compound rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate (CAS No. 2227755-19-1) is a highly specialized chiral intermediate with significant applications in pharmaceutical synthesis and organic chemistry. Its unique bicyclo[2.2.1]heptane scaffold, combined with a bromomethyl functional group, makes it a versatile building block for the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential in asymmetric synthesis and drug discovery, particularly in the context of 7-azabicyclo derivatives, which are gaining traction in medicinal chemistry.

One of the key reasons for the growing interest in rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is its role in the synthesis of chiral amines and heterocyclic compounds. The presence of a benzyl carboxylate group enhances its reactivity, enabling selective transformations under mild conditions. This aligns with current trends in green chemistry, where researchers prioritize efficient and sustainable synthetic routes. Users often search for "CAS 2227755-19-1 suppliers" or "7-azabicyclo derivatives applications," reflecting the demand for high-purity intermediates in academic and industrial settings.

From a structural perspective, the bicyclo[2.2.1]heptane core of this compound offers rigidity and stereochemical control, which are critical for designing molecules with specific biological activities. The bromomethyl moiety further allows for diverse functionalization, making it a valuable tool for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing CNS-targeting agents and enzyme inhibitors, addressing pressing healthcare challenges such as neurodegenerative diseases and antibiotic resistance.

In addition to its synthetic utility, rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is also a subject of analytical research. Advanced techniques like HPLC chiral separation and NMR spectroscopy are employed to characterize its enantiomeric purity, a topic frequently queried in scientific forums. The compound's CAS No. 2227755-19-1 serves as a unique identifier in regulatory and safety documentation, ensuring compliance with global chemical standards.

The future prospects of this compound are closely tied to innovations in catalysis and bioconjugation. As the pharmaceutical industry shifts toward personalized medicine, the demand for enantiomerically pure intermediates like rac-benzyl (1R,2S,4S)-2-(bromomethyl)-7-azabicyclo[2.2.1]heptane-7-carboxylate is expected to rise. Collaborative efforts between academia and industry will likely uncover new applications, further solidifying its position as a cornerstone in modern synthetic chemistry.